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Compound of Interest

Compound Name: Tyclopyrazoflor

Cat. No.: B611520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyclopyrazoflor is a novel pyridinylpyrazole insecticide developed by Dow AgroSciences (now

Corteva Agriscience). It demonstrates high efficacy against a broad spectrum of sap-sucking

insects, including aphids and whiteflies. Its unique mode of action, which involves the

modulation of transient receptor potential vanilloid (TRPV) channels in insect chordotonal

organs, makes it a valuable tool for insecticide resistance management programs. This

document provides detailed application notes and protocols for the preparation and evaluation

of Tyclopyrazoflor formulations for agricultural research and development.

Physicochemical Properties of Tyclopyrazoflor
A summary of the key physicochemical properties of Tyclopyrazoflor is presented in Table 1.

This data is essential for formulation development, enabling the selection of appropriate

solvents, carriers, and adjuvants.

Table 1: Physicochemical Properties of Tyclopyrazoflor
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Property Value Source

Chemical Name

N-[3-chloro-1-(pyridin-3-yl)-1H-

pyrazol-4-yl]-N-ethyl-3-[(3,3,3-

trifluoropropyl)sulfanyl]propana

mide

[C.I. (Compendium of Pesticide

Common Names)]

CAS Registry Number 1477919-27-9
[C.I. (Compendium of Pesticide

Common Names)]

Molecular Formula C₁₆H₁₈ClF₃N₄OS
[C.I. (Compendium of Pesticide

Common Names)]

Molecular Weight 406.9 g/mol
[C.I. (Compendium of Pesticide

Common Names)]

Appearance White to off-white solid [E. (Echemi)]

Solubility in DMSO 125 mg/mL [E. (Echemi)]

pKa (Predicted) 2.55 ± 0.12 [E. (Echemi)]

Mode of Action and Signaling Pathway
Tyclopyrazoflor acts as a modulator of insect chordotonal organs, which are mechanosensory

organs involved in hearing, proprioception, and gravity sensing. The primary target of

Tyclopyrazoflor is a complex of Transient Receptor Potential Vanilloid (TRPV) ion channels,

specifically the Nan-Iav and Nan-Wtrw channel complexes.

Binding of Tyclopyrazoflor to these channels leads to an influx of calcium ions (Ca²⁺) into the

neuron. This disrupts the normal signaling of the chordotonal organs, leading to a loss of

coordination, cessation of feeding, and eventual death of the insect. The signaling pathway is

depicted in the following diagram:

Tyclopyrazoflor Nan-Iav / Nan-Wtrw
TRPV Channel Complex

Binds to Ca²⁺ InfluxOpens Disruption of
Chordotonal Neuron Signaling

Triggers Loss of Coordination,
Cessation of Feeding

Leads to Insect DeathResults in

Click to download full resolution via product page
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Tyclopyrazoflor's proposed mode of action pathway.

Formulation Protocols
Tyclopyrazoflor can be formulated as a Suspension Concentrate (SC) or an Emulsifiable

Concentrate (EC) for agricultural applications. The choice of formulation type depends on the

target crop, application equipment, and environmental conditions.

Suspension Concentrate (SC) Formulation
SC formulations consist of a stable suspension of the solid active ingredient in a liquid, typically

water. They are dust-free, easy to handle, and can be readily diluted with water for spraying.

Table 2: Example Composition of a Tyclopyrazoflor 100 g/L SC Formulation

Component Function Concentration (w/v)

Tyclopyrazoflor (98% technical

grade)
Active Ingredient 10.2%

Propylene Glycol Antifreeze 5.0%

Anionic Surfactant (e.g.,

Sodium Lignosulfonate)
Dispersing Agent 3.0%

Non-ionic Surfactant (e.g.,

Ethoxylated Alcohol)
Wetting Agent 2.0%

Xanthan Gum Thickener/Suspending Agent 0.2%

Silicone-based Antifoaming

Agent
Antifoam 0.3%

Biocide (e.g., Proxel GXL) Preservative 0.1%

Deionized Water Carrier to 100%

Protocol for SC Formulation Preparation:

Preparation of the Aqueous Phase: In a suitable vessel, mix the deionized water, propylene

glycol, dispersing agent, and wetting agent. Stir until all components are fully dissolved.
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Dispersion of Active Ingredient: While stirring the aqueous phase, slowly add the

Tyclopyrazoflor technical powder. Continue stirring until a uniform slurry is formed.

Wet Milling: Pass the slurry through a bead mill to reduce the particle size of the active

ingredient to the desired range (typically 2-5 µm). Monitor particle size distribution using a

laser diffraction particle size analyzer.

Addition of Rheological and Other Additives: To the milled suspension, add the xanthan gum

(pre-hydrated in a small amount of water), antifoaming agent, and biocide.

Homogenization and Quality Control: Gently stir the final mixture until it is homogeneous.

Perform quality control tests, including active ingredient content, viscosity, particle size, and

stability at elevated temperatures.
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Workflow for Suspension Concentrate (SC) formulation.

Emulsifiable Concentrate (EC) Formulation
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EC formulations contain the active ingredient dissolved in a water-immiscible solvent, along

with emulsifiers that allow the concentrate to form a stable emulsion when diluted with water.

Table 3: Example Composition of a Tyclopyrazoflor 20% EC Formulation

Component Function Concentration (w/v)

Tyclopyrazoflor (98% technical

grade)
Active Ingredient 20.4%

Aromatic Solvent (e.g.,

Solvesso™ 150)
Solvent 60.0%

Anionic Emulsifier (e.g.,

Calcium

Dodecylbenzenesulfonate)

Emulsifier 5.0%

Non-ionic Emulsifier (e.g.,

Ethoxylated Castor Oil)
Emulsifier 10.0%

Stabilizer (e.g., Epoxidized

Soybean Oil)
Stabilizer 4.6%

Protocol for EC Formulation Preparation:

Dissolution of Active Ingredient: In a jacketed mixing vessel, dissolve the Tyclopyrazoflor
technical powder in the aromatic solvent. Gentle heating (40-50°C) may be applied to

facilitate dissolution.

Addition of Emulsifiers and Stabilizer: Once the active ingredient is completely dissolved,

add the anionic and non-ionic emulsifiers, and the stabilizer to the mixture.

Homogenization: Stir the mixture until a clear, homogeneous solution is obtained.

Quality Control: Perform quality control tests, including active ingredient content, emulsion

stability, and flash point.
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Workflow for Emulsifiable Concentrate (EC) formulation.

Efficacy Evaluation Protocols
The efficacy of Tyclopyrazoflor formulations should be evaluated against target pests under

both laboratory and field conditions.

Laboratory Bioassays
Laboratory bioassays are essential for determining the intrinsic activity of the formulation and

for establishing dose-response relationships.

Target Pests:
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Cotton Aphid (Aphis gossypii)

Sweetpotato Whitefly (Bemisia tabaci)

Protocol for Leaf-Dip Bioassay (for Aphids and Whiteflies):

Preparation of Test Solutions: Prepare a series of dilutions of the Tyclopyrazoflor
formulation in water containing a non-ionic surfactant (e.g., 0.01% Triton X-100).

Leaf Treatment: Dip cotton or other suitable host plant leaves into the test solutions for 10-15

seconds and allow them to air dry. A control group should be dipped in water with surfactant

only.

Insect Infestation: Place the treated leaves in petri dishes containing a moist filter paper.

Introduce a known number of adult aphids or whiteflies (e.g., 20-30) into each petri dish.

Incubation: Maintain the petri dishes under controlled conditions (e.g., 25 ± 2°C, 60 ± 10%

RH, and a 16:8 h light:dark photoperiod).

Mortality Assessment: Assess insect mortality at 24, 48, and 72 hours after treatment.

Insects that are unable to move when gently prodded with a fine brush are considered dead.

Data Analysis: Correct for control mortality using Abbott's formula. Calculate the LC₅₀ and

LC₉₀ values using probit analysis.

Table 4: Hypothetical Dose-Response Data for Tyclopyrazoflor against Aphis gossypii and

Bemisia tabaci
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Target Pest
Formulation
Type

LC₅₀ (mg
a.i./L)

95%
Confidence
Interval

LC₉₀ (mg
a.i./L)

95%
Confidence
Interval

Aphis

gossypii
100 g/L SC 1.5 (1.2 - 1.8) 5.2 (4.5 - 6.0)

Aphis

gossypii
20% EC 1.2 (1.0 - 1.5) 4.8 (4.1 - 5.6)

Bemisia

tabaci
100 g/L SC 2.8 (2.4 - 3.3) 9.5 (8.2 - 11.0)

Bemisia

tabaci
20% EC 2.5 (2.1 - 2.9) 8.9 (7.7 - 10.3)

Note: The data in this table is hypothetical and should be determined experimentally.

Field Trials
Field trials are necessary to evaluate the performance of the formulation under real-world

agricultural conditions.

Protocol for Field Efficacy Trial:

Experimental Design: Select a suitable field with a natural infestation of the target pest(s).

Use a randomized complete block design with a minimum of four replications.

Plot Size: Individual plots should be of a size that allows for representative application and

sampling (e.g., 5m x 10m).

Treatments: Include different application rates of the Tyclopyrazoflor formulation, a

standard commercial insecticide as a positive control, and an untreated control.

Application: Apply the treatments using a calibrated sprayer that simulates commercial

application methods. Ensure thorough coverage of the crop canopy.

Sampling: Collect pre-treatment and post-treatment samples at regular intervals (e.g., 1, 3,

7, and 14 days after application). For aphids and whiteflies, randomly select a specified
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number of leaves per plot and count the number of live insects.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine the effect of the treatments on the pest population. Calculate the percentage of

pest control for each treatment relative to the untreated control.

Analytical Methods for Quality Control and Residue
Analysis
Accurate and reliable analytical methods are crucial for the quality control of Tyclopyrazoflor
formulations and for monitoring its residues in environmental and crop samples.

Table 5: Analytical Methods for Tyclopyrazoflor

Analysis Type
Analytical
Technique

Sample
Preparation

Key Parameters

Formulation Quality

Control

High-Performance

Liquid

Chromatography

(HPLC) with UV

detection

Dilution with a suitable

solvent (e.g.,

acetonitrile)

Retention time, peak

area, external

standard calibration

Residue Analysis in

Crops

Liquid

Chromatography with

Tandem Mass

Spectrometry (LC-

MS/MS)

QuEChERS (Quick,

Easy, Cheap,

Effective, Rugged,

and Safe) extraction

Precursor and product

ion masses, retention

time, matrix-matched

calibration

Residue Analysis in

Soil and Water
LC-MS/MS

Solid-phase extraction

(SPE) for water;

solvent extraction for

soil

Precursor and product

ion masses, retention

time, matrix-matched

calibration

Conclusion
Tyclopyrazoflor is a promising new insecticide with a novel mode of action. The formulation

and application protocols provided in this document offer a framework for researchers and
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scientists to develop and evaluate effective Tyclopyrazoflor-based products for the

management of key agricultural pests. Further research is warranted to optimize formulations

for specific crops and to fully elucidate the downstream effects of TRPV channel modulation in

insects.

To cite this document: BenchChem. [Tyclopyrazoflor Formulations for Agricultural Use:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611520#tyclopyrazoflor-formulation-for-agricultural-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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